BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Mineralogy of
Belomarinaite KNa(SOa4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium sodium sulfate

Cat. No.: B096148

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Belomarinaite, with the ideal chemical formula KNa(SOa), is a relatively new sulfate mineral
first discovered at the Tolbachik volcano in Kamchatka, Russia. This technical guide provides a
comprehensive overview of the mineralogy of belomarinaite, synthesizing crystallographic,
chemical, and physical data. It details the experimental protocols utilized for its characterization
and presents quantitative data in structured tables for clarity and comparative analysis.
Furthermore, this guide illustrates key structural relationships and experimental workflows
using Graphviz diagrams, offering a holistic view of the current understanding of this unique
mineral.

Introduction

Belomarinaite is a volcanogenic sulfate mineral that was officially approved by the International
Mineralogical Association in 2018.[1] It was first discovered in the Toludskoe lava field, which
formed during the 2012—-2013 Tolbachik Fissure eruption in the Kamchatka Peninsula, Russia.
[2][3] The mineral is named in honor of the Russian volcanologist Marina Gennadievna
Belousova for her significant contributions to monitoring this eruption.[1] Belomarinaite is
structurally and chemically related to the aphthitalite group of minerals.[1][4] This guide aims to
consolidate the existing scientific data on belomarinaite, providing a technical resource for
researchers in mineralogy, materials science, and related fields.
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Geological Occurrence

Belomarinaite is a primary fumarolic mineral, meaning it is deposited directly from the gas
phase as a volcanic sublimate at high temperatures.[5] It has been identified in two main
locations at the Tolbachik volcano:

» The Toludskoe Lava Field (Type Locality): Here, belomarinaite is found as arborescent (tree-
like) aggregates of tabular crystals, often with hematite impurities.[5][6] These aggregates
average 0.5 to 0.7 mm in size.[6]

e The Arsenatnaya Fumarole: In this location, belomarinaite occurs as colorless or white,
semitransparent hexagonal tabular or lamellar crystals up to 0.6 mm across.[5][7] These
crystals form crusts or openwork clusters on basalt scoria.[5][7]

The formation temperature in the Arsenatnaya fumarole is estimated to be not lower than
400°C.[5][7] Belomarinaite is found in association with a variety of other minerals, including
hematite, anhydrite, sanidine, johillerite, nickenichite, and calciojohillerite.[5][7]

Physical and Optical Properties

Belomarinaite exhibits distinct physical and optical characteristics that are crucial for its
identification. A summary of these properties is provided in Table 1. The mineral is typically pale
blue to green, though colorless and white varieties have been observed.[5][6] It has a vitreous
luster and a white streak.[6] With a Mohs hardness of 2 to 3, it is a relatively soft mineral.[6]

Table 1: Physical and Optical Properties of Belomarinaite
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Property Description

Pale blue to green; also colorless or white.[1][5]

Color

[6]
Lustre Vitreous.[1][6]
Streak White.[6]
Hardness 2-3 on the Mohs scale.[2][6]
Cleavage None observed.[1][6]
Fracture Irregular/Uneven.[1][6]
Density 2.687 g/cm? (calculated).[1][6]

Arborescent aggregates of tabular or lamellar

Crystal Habit
crystals.[2][5][6]

Optical Class Uniaxial (+).[2][6]

Refractive Indices w = 1.485(3), € = 1.488(3) (at 589 nm).[2][6]

Chemical Composition

The ideal chemical formula for belomarinaite is KNa(SOa4).[6] However, like most minerals, it
exhibits some chemical variation. The empirical formula, based on analyses of the holotype
specimen, is (Ko.osNao.92Cuo.04)Z1.91S1.0104.[2][8] This indicates minor substitution of copper.
The chemical composition, determined by electron probe microanalysis, is detailed in Table 2.

Table 2: Chemical Composition of Belomarinaite
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Oxide Weight % (Ideal)
Na20 19.60

K20 29.78

SOs 50.62

Total 100.00

Data from Filatov et al. (2019).[6]

Crystallography and Structure

Belomarinaite crystallizes in the trigonal system and is isostructural with its synthetic analogue,
KNaSOa.[2][6] The crystal structure is a three-dimensional framework composed of SOa4
tetrahedra, NaOs octahedra, and larger polyhedra accommodating K and other M-site cations.
[2][9] A key feature of belomarinaite's structure is the partial disorder of potassium and sodium
cations over the M1 and M2 sites.[2][6]

Table 3: Crystallographic Data for Belomarinaite

Parameter Value

Crystal System Trigonal.[1]

Space Group P3m1.[1][2][4]

Unit Cell (a) 5.6072(3) A to 5.6088(3) A.[2][4]
Unit Cell (c) 7.1781(4) A to 7.1858(4) A.[2][4]
Volume (V) 195.45(2) A3 to 195.77(1) A2.[2][4]
Z (Formula Units) 2.[2]

The strongest lines in the powder X-ray diffraction pattern provide a key diagnostic fingerprint
for the mineral.

Table 4: X-Ray Powder Diffraction Data for Belomarinaite
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d-spacing (A) Intensity (%) (hkI)
4.022 31 (101)
3.501 26 (002)
2.884 74 (102)
2.800 100 (110)
2.391 16 (003)
2.296 8 (201)
2.008 38 (022)
1.634 10 (212)

Data from Filatov et al. (2019)
and Mindat.org.[1][2][9]

High-Temperature Behavior and Phase Transitions

High-temperature studies using single-crystal X-ray diffraction have revealed that belomarinaite
undergoes two key phase transitions.[1][3][10]

e At 123 °C, a translationsgleiche phase transition occurs from the acentric space group P3m1
to the centrosymmetric space group P-3m1l. This is a second-order transition driven by the
increasing disorder of Na+ and K* cations, which become statistically distributed over the M1
and M2 sites.[1][3][10]

o At 446 °C, a further transition occurs to the a-KNaSOa structure with the space group
P63/mmc.[1][3][10] In this high-temperature phase, the cation disorder increases further.[1][3]
[10]

These transitions highlight the dynamic nature of the belomarinaite crystal structure at elevated
temperatures.
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Phase Transitions of Belomarinaite with Temperature

Belomarinaite Intermediate Phase High-Temp a-Phase
(P3m1) 123°C —»» (P-3m1) 446 °C (P63/mmc)
Ordered K/Na Disordered M1/M2 sites Highly Disordered

Click to download full resolution via product page

Caption: Temperature-dependent phase transitions of belomarinaite.

Experimental Protocols

The characterization of belomarinaite relies on a suite of standard mineralogical techniques.

Electron Probe Microanalysis (EPMA)

EPMA is a quantitative, non-destructive technique used to determine the chemical composition
of microscopic areas of a sample. A focused beam of high-energy electrons bombards the
sample, causing the atoms to emit characteristic X-rays. The wavelengths and intensities of
these X-rays are measured by wavelength-dispersive spectrometers (WDS). By comparing the
X-ray intensities from the belomarinaite sample to those from standards of known composition,
the concentrations of constituent elements (Na, K, S, Cu) are determined. This method was
employed to derive the empirical formula of belomarinaite.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the crystal structure of a mineral. A small, high-
quality single crystal (e.g., 0.05 x 0.04 x 0.03 mm) is mounted on a diffractometer and
irradiated with a monochromatic X-ray beam.[2] As the crystal is rotated, a three-dimensional
diffraction pattern is produced. The positions and intensities of the diffracted beams are
recorded by a detector. This complex dataset is then computationally processed to solve and
refine the crystal structure, yielding precise information about the space group, unit cell
dimensions, atomic positions, and bond lengths.[11]
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High-Temperature X-ray Diffraction

To study thermal behavior and phase transitions, SCXRD or powder XRD is conducted while
the sample is heated in a controlled environment. For belomarinaite, a high-temperature
attachment on the diffractometer was used to heat the crystal to temperatures as high as 750
°C.[3][10] Full diffraction datasets were collected at various temperature intervals to refine the
crystal structure at each stage, revealing the mechanisms of phase transitions and thermal

expansion.[1][3]

Experimental Workflow for Belomarinaite Characterization

Fumarolic Sample Collection
(Tolbachik Volcano)

'

Crystal Selection
(Optical Microscopy)

Electron Probe Microanalysis Single-Crystal XRD
(EPMA) (Room Temp)

Crystal Structure

Chemical Composition
(Unit Cell, Atom Positions)

(Empirical Formula) High-Temperature XRD

Phase Transitions
(Thermal Behavior)

Click to download full resolution via product page

Caption: Generalized workflow for the analysis of belomarinaite.
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Conclusion

Belomarinaite, KNa(SOa), is a significant addition to the aphthitalite mineral group, offering
insights into the geochemistry of volcanic fumarolic systems. Its well-characterized crystal
structure, chemical properties, and fascinating high-temperature behavior make it a subject of
interest for further research in materials science, potentially inspiring the synthesis of novel
compounds with tailored properties. The data and methodologies presented in this guide
provide a foundational resource for scientists and researchers engaged in the study of sulfates
and related mineral systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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